1-(6-((4-bromophenyl)thio)pyridazin-3-yl)-N-(3-methoxypropyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(4-bromophenyl)sulfanylpyridazin-3-yl]-N-(3-methoxypropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H25BrN4O2S/c1-27-13-3-11-22-20(26)15-4-2-12-25(14-15)18-9-10-19(24-23-18)28-17-7-5-16(21)6-8-17/h5-10,15H,2-4,11-14H2,1H3,(H,22,26)
• InChI Key: CAGHRNVSPSHUEP-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1CCCN(C1)C2=NN=C(C=C2)SC3=CC=C(C=C3)Br
• Molecular Formula: C20H25BrN4O2S
• Molecular Weight: 465.4 g/mol

Description

1-(6-((4-bromophenyl)thio)pyridazin-3-yl)-N-(3-methoxypropyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H25BrN4O2S and its molecular weight is 465.41. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties and Activities

• Analgesic and Antiparkinsonian Activities : Compounds similar to the queried chemical, particularly those with substituted pyridine derivatives, have been investigated for their analgesic and antiparkinsonian activities. These compounds, which include various pyridine derivatives synthesized from 2-chloro-6-ethoxy-4-acetylpyridine, have shown promising results comparable to standard drugs like Valdecoxib and Benzatropine (Amr, Maigali, & Abdulla, 2008) (Amr, Maigali, & Abdulla, 2009).

• Antiviral Drug Discovery : Related compounds have been explored in antiviral drug discovery. This research has involved studying various compounds, including those with structural similarities to the chemical , for their potential in treating viral infections (De Clercq, 2009) (De Clercq, 2009) (De Clercq, 2010).

• Antimicrobial Activity : Similar chemical structures have been synthesized and evaluated for their antimicrobial properties. For instance, compounds like ethyl 4-(4-bromophenyl)-5-cyano-2-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxylate and their derivatives have shown promising results in combating microbial infections (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

• Anticancer Activity : Pyridine derivatives, closely related to the queried compound, have been investigated for their potential anticancer properties. For example, piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives have been evaluated, showing significant activity against various cancer cell lines (Kumar, Kumar, Roy, & Sondhi, 2013).

• Insecticidal Activity : Pyridine derivatives, which are structurally related to the compound , have also been studied for their insecticidal properties. These studies include the synthesis and evaluation of various pyridine derivatives against agricultural pests, showing substantial insecticidal potential (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

• Anticonvulsant Properties : Research into the structural and electronic properties of compounds similar to the queried chemical has provided insights into their potential anticonvulsant effects. This includes studies on substituted pyridazines, triazines, and pyrimidines, which are key to understanding the efficacy of these compounds as anticonvulsants (Georges, Vercauteren, Evrard, & Durant, 1989).